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Compound of Interest

Compound Name: (2S,4S)-(+)-2,4-Pentanediol

Cat. No.: B1311130 Get Quote

CAS Number: 72345-23-4 Synonyms: (2S,4S)-(+)-2,4-Dihydroxypentane

This guide provides comprehensive technical information on (2S,4S)-(+)-2,4-Pentanediol, a
versatile chiral building block essential for researchers, scientists, and professionals in drug

development and fine chemical synthesis.

Chemical and Physical Properties
(2S,4S)-(+)-2,4-Pentanediol is a chiral diol recognized for its unique stereochemistry, which is

instrumental in asymmetric synthesis.[1] Its physical and chemical properties are summarized

below.
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Property Value Reference

Molecular Formula C₅H₁₂O₂ [2][3]

Molecular Weight 104.15 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 45 - 51 °C [3][5]

Boiling Point 201 - 202 °C [2]

Density 0.95 g/mL at 25 °C [2]

Optical Rotation [α]²⁰/D = +54° (c=10 in EtOH) [3]

Refractive Index (n²⁰/D) 1.435 [2]

Solubility Fully miscible in water. [2]

Purity Typically ≥ 98% (GC) [3][6]

Synthesis and Production
The most efficient method for producing enantiomerically pure (2S,4S)-(+)-2,4-Pentanediol is
through the catalytic asymmetric hydrogenation of acetylacetone (2,4-pentanedione).[4][7] This

process is highly valued for its ability to achieve high enantiomeric excess (>99%).[4]

Key Synthesis Method: Asymmetric Hydrogenation of Acetylacetone.

This reaction is commonly catalyzed by a Ruthenium-BINAP complex, such as [Ru₂Cl₄((R)-

BINAP)₂(NEt₃)], which is considered a gold standard for this transformation.[4] The process

operates under mild temperature and pressure conditions, making it suitable for industrial-scale

production.[4] An alternative approach involves the use of ketoreductase (KRED) enzymes for

the asymmetric reduction of acetylacetone, which is a powerful technique for synthesizing

chiral diols.[8]

Below is a generalized experimental protocol for the catalytic hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of Acetylacetone
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Objective: To synthesize (2S,4S)-(+)-2,4-Pentanediol with high enantiomeric purity.

Materials:

Acetylacetone (2,4-pentanedione)

Ruthenium-BINAP catalyst (e.g., [Ru₂Cl₄((R)-BINAP)₂(NEt₃)])

Methanol (or other suitable solvent)

Hydrogen gas (H₂)

Reaction vessel (autoclave) suitable for hydrogenation

Standard laboratory glassware and purification equipment (e.g., distillation apparatus,

chromatography columns)

Procedure:

Catalyst Preparation & Reaction Setup: In a glovebox or under an inert atmosphere, charge

the autoclave with the Ruthenium-BINAP catalyst and the solvent (e.g., methanol).

Substrate Addition: Add the substrate, acetylacetone, to the reaction vessel.

Hydrogenation: Seal the autoclave and purge it several times with hydrogen gas. Pressurize

the vessel to the desired H₂ pressure and begin stirring. Maintain the reaction at a controlled

temperature.

Reaction Monitoring: Monitor the reaction progress by taking aliquots and analyzing them

using techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC)

to confirm the consumption of the starting material.

Work-up: Once the reaction is complete, carefully depressurize the autoclave. Filter the

reaction mixture to remove the catalyst.

Purification: Remove the solvent from the filtrate under reduced pressure. The crude product

can be purified by distillation or column chromatography to yield pure (2S,4S)-(+)-2,4-
Pentanediol.
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Characterization: Confirm the identity and purity of the final product using NMR

spectroscopy, and determine the enantiomeric excess using chiral GC or HPLC.
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Applications in Research and Development
(2S,4S)-(+)-2,4-Pentanediol is a cornerstone in modern asymmetric synthesis, primarily

utilized for its C₂ symmetry and the reactivity of its hydroxyl groups.

Chiral Auxiliary: It serves as a powerful chiral auxiliary, a molecule temporarily incorporated

into a synthesis to guide a chemical reaction towards a specific stereoisomer.[1][3] After the

desired stereocenter is created, the auxiliary can be cleaved and recycled.
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Chiral Ligand Synthesis: The diol is a precursor for synthesizing chiral ligands, which are

crucial in catalysis for producing enantiomerically pure compounds.[8]

Pharmaceutical Development: As a versatile building block, it is used in the synthesis of

pharmaceuticals, helping to enhance drug efficacy and stability by controlling

stereochemistry.[3][4]

Material Science: It can be used as a monomer in the synthesis of biodegradable polymers

with potential applications in drug delivery and sustainable materials.[4]
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Safety and Handling
Proper handling of (2S,4S)-(+)-2,4-Pentanediol is crucial to ensure laboratory safety. The

following guidelines are based on standard Safety Data Sheets (SDS).
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear protective gloves, safety

glasses, and a lab coat. A dust

respirator should be used if

dust is generated.

[6]

Handling

Handle in a well-ventilated

area. Use a local exhaust

system if dust or aerosols will

be generated. Avoid contact

with skin, eyes, and clothing.

Wash hands thoroughly after

handling.

[6]

Storage

Keep container tightly closed.

Store in a dry, cool, and well-

ventilated place between 2°C

and 8°C.

[3][6]

First Aid (Inhalation)

Remove victim to fresh air and

keep at rest. Seek medical

attention if you feel unwell.

[6]

First Aid (Skin Contact)

Remove contaminated clothing

immediately. Rinse skin with

water. If irritation or rash

occurs, seek medical attention.

[6]

First Aid (Eye Contact)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical attention.

[6]

First Aid (Ingestion)
Rinse mouth. Seek medical

attention if you feel unwell.
[6]
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Quality Control
Ensuring the purity and stereochemical integrity of (2S,4S)-(+)-2,4-Pentanediol is critical for its

successful application. A typical quality control workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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